Cas no 1344825-30-4 (1-(3-bromo-4-fluorophenyl)-3-ethoxyprop-2-en-1-one)

• Product Name: 1-(3-bromo-4-fluorophenyl)-3-ethoxyprop-2-en-1-one
• CAS No: 1344825-30-4
• MF: C₁₁H₁₀BrFO₂
• MW: 273.098306179047
• CID: 5217721
• PubChem ID: 63710442
• Update Time: 2025-06-13

1-(3-bromo-4-fluorophenyl)-3-ethoxyprop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 2-Propen-1-one, 1-(3-bromo-4-fluorophenyl)-3-ethoxy-
• 1-(3-Bromo-4-fluorophenyl)-3-ethoxyprop-2-en-1-one
• 1-(3-bromo-4-fluorophenyl)-3-ethoxyprop-2-en-1-one

• Inchi： 1S/C11H10BrFO2/c1-2-15-6-5-11(14)8-3-4-10(13)9(12)7-8/h3-7H,2H2,1H3
• InChI Key： OYFLQLIJUQKIAK-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(F)C(Br)=C1)(=O)C=COCC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives

Additional information on 1-(3-bromo-4-fluorophenyl)-3-ethoxyprop-2-en-1-one

Chemical Profile of 1-(3-bromo-4-fluorophenyl)-3-ethoxyprop-2-en-1-one (CAS No. 1344825-30-4)

1-(3-bromo-4-fluorophenyl)-3-ethoxyprop-2-en-1-one, identified by its CAS number 1344825-30-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This molecule, featuring a conjugated system with a brominated and fluorinated aromatic ring, combined with an ethoxy-substituted allyl ketone moiety, presents a unique structural framework that makes it a promising candidate for further exploration in drug discovery and synthetic applications.

The structural motif of 1-(3-bromo-4-fluorophenyl)-3-ethoxyprop-2-en-1-one incorporates key functional groups that are frequently explored in the design of bioactive molecules. The presence of both bromine and fluorine substituents on the aromatic ring enhances its potential as a scaffold for developing compounds with improved metabolic stability and binding affinity. The ethoxypropenone segment introduces reactivity that can be exploited in various synthetic pathways, making this compound a versatile intermediate in the construction of more complex pharmacophores.

In recent years, there has been a surge in research focusing on molecules that incorporate halogenated aromatic rings due to their ability to modulate enzyme interactions and cellular processes. The combination of bromine and fluorine in 1-(3-bromo-4-fluorophenyl)-3-ethoxyprop-2-en-1-one suggests potential applications in the development of kinase inhibitors, receptor modulators, and other therapeutic agents. Studies have demonstrated that such halogenated compounds can exhibit enhanced binding to target proteins, often leading to increased efficacy and selectivity compared to their non-halogenated counterparts.

Moreover, the allyl ketone functionality in 1-(3-bromo-4-fluorophenyl)-3-ethoxyprop-2-en-1-one provides a reactive site for further chemical modification. This allows for the introduction of additional substituents or linkers that can be tailored to optimize pharmacokinetic properties or to target specific biological pathways. The compound’s dual reactivity—stemming from both the aromatic ring and the ketone group—makes it an attractive building block for medicinal chemists seeking to design novel therapeutic entities.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules like 1-(3-bromo-4-fluorophenyl)-3-ethoxyprop-2-en-1-one with greater accuracy. By leveraging machine learning algorithms and molecular docking studies, scientists can identify potential binding interactions with biological targets such as enzymes and receptors. These computational approaches have accelerated the drug discovery process, allowing for rapid screening of large libraries of compounds to identify promising candidates for further experimental validation.

The synthesis of 1-(3-bromo-4-fluorophenyl)-3-ethoxyprop-2-en-1-one involves multi-step organic transformations that highlight its synthetic utility. Key steps typically include halogenation reactions on a precursor aromatic ring, followed by functional group interconversions to introduce the ethoxypropenone moiety. The use of palladium-catalyzed cross-coupling reactions has been particularly effective in constructing the desired bromo and fluoro-substituted aromatic core. These synthetic methodologies not only showcase the compound’s versatility but also underscore its feasibility for large-scale production if required.

In clinical research settings, derivatives of 1-(3-bromo-4-fluorophenyl)-3-ethoxyprop-2-en-1-one have been investigated for their potential therapeutic benefits. Preliminary studies suggest that certain analogs may exhibit anti-inflammatory or anticancer properties by modulating key signaling pathways involved in disease progression. While these findings are still under investigation, they highlight the compound’s promise as a lead structure for further development into novel drugs.

The role of fluorine atoms in pharmaceuticals extends beyond mere electronic effects; they can also influence solubility, permeability, and metabolic stability—critical factors in drug design. The presence of fluorine in 1-(3-bromo-4-fluorophenyl)-3-ethoxyprop-2-en-1-one contributes to these desirable properties, making it an appealing candidate for further optimization. Researchers are exploring strategies to fine-tune these characteristics through structural modifications while maintaining or enhancing biological activity.

As interest in sustainable chemistry grows, efforts are being made to develop synthetic routes for 1-(3-bromo-4-fluorophenyl)-3-ethoxyprop-2-en-1-one that minimize waste and reduce environmental impact. Green chemistry principles are being applied, including the use of catalytic systems that enhance reaction efficiency and allow for cleaner production processes. Such innovations not only improve the sustainability of pharmaceutical manufacturing but also contribute to cost-effective production methods.

The future direction of research on 1-(3-bromo-4-fluorophenyl)-3-ethoxypropenone is likely to focus on expanding its therapeutic applications through structural diversification. By systematically modifying its core scaffold, scientists aim to uncover new biological activities and improve existing ones. Collaborative efforts between academic institutions and pharmaceutical companies will be crucial in translating these findings into clinical reality.

In conclusion, 1-(3-bromo 4fluoro phen yl) 3 eth oxy prop 2 en 1 one (CAS No 134482530 4) stands as a compelling example of how structural complexity can be leveraged to develop novel bioactive molecules. Its unique combination of functional groups makes it a valuable tool for medicinal chemists engaged in drug discovery, offering both synthetic flexibility and potential therapeutic benefits. As research continues to uncover new applications for this compound, it is poised to play an increasingly important role in the development of next-generation pharmaceuticals.